4-[4-(2-Aminoethyl)-2,6-diiodophenoxy]-2-iodophenol;hydrochloride

• IUPAC Name: 4-[4-(2-aminoethyl)-2,6-diiodophenoxy]-2-iodophenol;hydrochloride
• InChI: InChI=1S/C14H12I3NO2.ClH/c15-10-7-9(1-2-13(10)19)20-14-11(16)5-8(3-4-18)6-12(14)17;/h1-2,5-7,19H,3-4,18H2;1H
• InChI Key: KPJJJRQBESKCMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=C(C=C(C=C2I)CCN)I)I)O.Cl
• Molecular Formula: C14H13ClI3NO2
• Molecular Weight: 643.42 g/mol

Description

p-Synephrine: is a naturally occurring alkaloid found in certain plants, particularly in the bitter orange (Citrus aurantium). It is known for its adrenergic effects, which are similar to those of epinephrine and norepinephrine but with a longer duration of action. p-Synephrine is commonly used in dietary supplements for weight loss and energy enhancement .

Scientific Research Applications

Chemistry

• p-Synephrine is used as a starting material for the synthesis of various pharmacologically active compounds .

Biology

• It is studied for its effects on metabolic pathways and energy homeostasis. Research has shown that p-Synephrine can regulate amino acid metabolism and improve energy balance in high-fat diet-induced mice .

Medicine

• p-Synephrine is widely used in weight loss supplements due to its ability to increase lipolysis and energy expenditure. It also has potential anti-inflammatory and anti-cancer properties .

Industry

• In the food industry, p-Synephrine is used as a natural additive in weight management products. It is also explored for its potential use in developing new therapeutic agents .

Mechanism of Action

p-Synephrine exerts its effects primarily through the activation of adrenergic receptors, particularly beta-adrenergic receptors. This activation leads to increased cyclic AMP (cAMP) levels, which in turn stimulates lipolysis and energy expenditure. Additionally, p-Synephrine can modulate the p38 MAPK and NF-κB signaling pathways, contributing to its anti-inflammatory effects .

Biochemical Analysis

Biochemical Properties

3,3’,5-Triiodothyronamine Hydrochloride plays a significant role in biochemical reactions. It interacts with thyroid hormone receptors TRα and TRβ . The nature of these interactions is antagonistic, meaning it inhibits the activity of these receptors .

Cellular Effects

It is known to influence cell function by interacting with thyroid hormone receptors TRα and TRβ . This interaction can potentially impact cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of 3,3’,5-Triiodothyronamine Hydrochloride involves its binding to thyroid hormone receptors TRα and TRβ . This binding inhibits the activity of these receptors, leading to changes in gene expression and potentially affecting various cellular processes .

Temporal Effects in Laboratory Settings

It is known that for obtaining a higher solubility, the compound should be warmed at 37°C and shaken in the ultrasonic bath for a while . The stock solution can be stored below -20°C for several months .

Metabolic Pathways

3,3’,5-Triiodothyronamine Hydrochloride is involved in the metabolic pathways of thyroxine

Preparation Methods

Synthetic Routes and Reaction Conditions

Chemical Synthesis:

p-Synephrine can be synthesized through the reduction of N-methyltyramine using sodium borohydride in methanol. The reaction typically occurs at room temperature and yields p-Synephrine as a colorless solid .

Biotechnological Methods: Another method involves the biotransformation of tyramine using specific strains of bacteria or fungi that possess the necessary enzymatic pathways to convert tyramine to p-Synephrine.

Industrial Production Methods

Extraction from Natural Sources: Industrial production often involves the extraction of p-Synephrine from the peels of bitter oranges.

Chemical Reactions Analysis

Types of Reactions

p-Synephrine can undergo oxidation reactions to form corresponding quinones. Common oxidizing agents include potassium permanganate and hydrogen peroxide .

Reduction: Reduction of p-Synephrine can lead to the formation of N-methyltyramine.

Substitution:
p-Synephrine can participate in substitution reactions, particularly nucleophilic substitutions, where the hydroxyl group can be replaced by other functional groups .

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Various nucleophiles under basic conditions.

Major Products

Oxidation: Quinones.

Reduction: N-methyltyramine.

Substitution: Various substituted phenolic compounds.

Comparison with Similar Compounds

Similar Compounds

Ephedrine: A well-known stimulant that also acts on adrenergic receptors but has more pronounced cardiovascular effects.

Phenylephrine (m-Synephrine): Primarily used as a decongestant and has strong vasoconstrictive properties.

p-Octopamine: Similar in structure to p-Synephrine but with different adrenergic receptor binding characteristics.

Uniqueness of p-Synephrine

• p-Synephrine has a unique profile of adrenergic receptor activation, leading to fewer cardiovascular side effects compared to ephedrine and phenylephrine. It is also less likely to cause significant increases in blood pressure and heart rate, making it a safer alternative for weight loss and energy enhancement .